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Compound of Interest

Compound Name: Dodecane, 3-ethyl

Cat. No.: B14626092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethyldodecane is a branched-chain alkane with the molecular formula C14H30.[1][2][3][4]

Due to its stable, non-polar nature and specific chromatographic behavior, it serves as a

valuable reference material in various analytical applications. This document provides detailed

protocols and data for the effective use of 3-ethyldodecane as a reference standard,

particularly in chromatographic analysis. A well-characterized reference standard is

fundamental for achieving accurate, precise, and reproducible analytical data.

Physicochemical Data
A summary of the key physical and chemical properties of 3-ethyldodecane is presented in

Table 1. This data is essential for its proper handling, storage, and application in experimental

settings.

Table 1: Physicochemical Properties of 3-Ethyldodecane
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Property Value Reference

IUPAC Name 3-ethyldodecane [1][2][3][5]

Molecular Formula C14H30 [1][2][3][4][6]

Molecular Weight 198.39 g/mol [1][2][3]

CAS Number 57297-82-2 [1]

Exact Mass 198.234750957 Da [1]

Kovats Retention Index

(Standard non-polar)
1355 [1][5]

Kovats Retention Index (Semi-

standard non-polar)
1358 [1][5]

XLogP3-AA 7.5 [1][5]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
0 [1]

Rotatable Bond Count 10 [1]

Experimental Protocols
Application: 3-Ethyldodecane as an Internal Standard
for Gas Chromatography (GC) Analysis of Hydrocarbon
Mixtures
This protocol outlines the use of 3-ethyldodecane as an internal standard for the quantitative

analysis of other branched or straight-chain hydrocarbons in a sample matrix. Its distinct

retention time allows for accurate quantification of analytes, even with minor variations in

injection volume.

3.1.1. Materials and Equipment

Reference Material: 3-Ethyldodecane (purity ≥ 99.5%)
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Analytes of Interest: e.g., other C10-C16 alkanes

Solvent: n-Hexane or other suitable non-polar solvent (GC grade)

Instrumentation: Gas chromatograph with a flame ionization detector (GC-FID)

GC Column: Non-polar capillary column (e.g., DB-1, HP-5ms)

Glassware: Volumetric flasks, pipettes, vials with septa

Analytical Balance

3.1.2. Experimental Workflow Diagram

Standard and Sample Preparation

GC-FID Analysis

Data Processing and Quantification

Prepare Stock Solution of 3-Ethyldodecane (Internal Standard)

Prepare Calibration Standards of Analytes with Internal Standard Prepare Sample with Internal Standard

Inject Calibration Standards into GC-FID Inject Prepared Sample into GC-FID

Generate Calibration Curve (Analyte/IS Peak Area Ratio vs. Concentration)

Determine Analyte Concentration in Sample
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Caption: Workflow for quantitative analysis using 3-ethyldodecane as an internal standard.

3.1.3. Step-by-Step Procedure

Preparation of Internal Standard (IS) Stock Solution:

Accurately weigh approximately 100 mg of 3-ethyldodecane.

Dissolve it in n-hexane in a 100 mL volumetric flask and make up to the mark. This creates

a stock solution of approximately 1 mg/mL.

Preparation of Calibration Standards:

Prepare a series of volumetric flasks with the analytes of interest at known concentrations

spanning the expected sample concentration range.

To each flask, add a constant, known volume of the 3-ethyldodecane internal standard

stock solution.

Dilute to the final volume with n-hexane.

Sample Preparation:

Accurately weigh or measure the sample to be analyzed.

Dissolve or dilute the sample in a known volume of n-hexane in a volumetric flask.

Add the same constant, known volume of the 3-ethyldodecane internal standard stock

solution as used for the calibration standards.

Dilute to the final volume with n-hexane.

GC-FID Analysis:

Set up the GC-FID with a suitable temperature program to separate the analytes and the

internal standard. An example program could be:
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Initial temperature: 60°C, hold for 2 minutes.

Ramp: 10°C/min to 250°C.

Hold: 5 minutes at 250°C.

Injector and detector temperature: 280°C.

Inject the calibration standards and the prepared sample.

Data Analysis and Quantification:

For each calibration standard, calculate the ratio of the peak area of the analyte to the

peak area of the internal standard.

Plot a calibration curve of this peak area ratio against the concentration of the analyte.

For the sample, calculate the peak area ratio of the analyte to the internal standard.

Determine the concentration of the analyte in the sample using the calibration curve.

Logical Relationships in Reference Material Usage
The utility of a reference material like 3-ethyldodecane is underpinned by its traceability and

qualification within a hierarchy of standards.
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Caption: Hierarchy and traceability of reference materials.

This diagram illustrates that for the highest accuracy, the 3-ethyldodecane used in a laboratory

(the working standard) should be traceable to a primary or certified reference material. This

ensures consistency and comparability of results across different laboratories and studies.

Storage and Handling
Storage: 3-Ethyldodecane should be stored in a tightly sealed container in a cool, dry, and

well-ventilated area, away from sources of ignition.
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Handling: Use appropriate personal protective equipment (PPE), including gloves and safety

glasses. Handle in a fume hood to avoid inhalation of any vapors.

Disclaimer
The protocols and information provided in these application notes are intended for guidance

and should be adapted and validated by the end-user for their specific analytical requirements

and instrumentation. Always adhere to laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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